2-chloro-5-methylphenyl P-methyl-N-{4-[(trifluoromethyl)sulfanyl]phenyl}phosphonamidate

• Molecular Formula: C15H14ClF3NO2PS
• Molecular Weight: 395.8 g/mol
• IUPAC Name: N-[(2-chloro-5-methylphenoxy)-methylphosphoryl]-4-(trifluoromethylsulfanyl)aniline
• InChI: InChI=1S/C15H14ClF3NO2PS/c1-10-3-8-13(16)14(9-10)22-23(2,21)20-11-4-6-12(7-5-11)24-15(17,18)19/h3-9H,1-2H3,(H,20,21)
• InChI Key: PNVNHAZAPAUQTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)OP(=O)(C)NC2=CC=C(C=C2)SC(F)(F)F

Description

1-CHLORO-4-METHYL-2-{[METHYL({4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL}AMINO)PHOSPHORYL]OXY}BENZENE is an organic compound that features a complex structure with multiple functional groups

Preparation Methods

The synthesis of 1-CHLORO-4-METHYL-2-{[METHYL({4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL}AMINO)PHOSPHORYL]OXY}BENZENE can be achieved through several synthetic routes. One common method involves the reaction of 1-chloro-4-methylbenzene with a phosphorylating agent in the presence of a catalyst. The reaction conditions typically include elevated temperatures and the use of solvents such as dichloromethane or toluene. Industrial production methods may involve large-scale reactors and continuous flow processes to ensure high yield and purity.

Chemical Reactions Analysis

1-CHLORO-4-METHYL-2-{[METHYL({4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL}AMINO)PHOSPHORYL]OXY}BENZENE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as hydroxide ions or amines replace the chlorine atom or other substituents.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-CHLORO-4-METHYL-2-{[METHYL({4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL}AMINO)PHOSPHORYL]OXY}BENZENE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound may be used in the study of biochemical pathways and interactions with biological molecules.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-CHLORO-4-METHYL-2-{[METHYL({4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL}AMINO)PHOSPHORYL]OXY}BENZENE involves its interaction with molecular targets and pathways within a system. The compound may act by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-CHLORO-4-METHYL-2-{[METHYL({4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL}AMINO)PHOSPHORYL]OXY}BENZENE can be compared with similar compounds such as:

1-Chloro-4-methylbenzene: A simpler compound with fewer functional groups, used in various chemical reactions.

4-Chloro-1-methylbenzene: Another similar compound with different substitution patterns, used in organic synthesis.

4-Chlorotoluene: A related compound with applications in the production of dyes and pharmaceuticals.